Cas no 79-83-4 (D-Pantothenic acid)

D-Pantothenic acid, also known as vitamin B5, is a water-soluble vitamin essential for synthesizing coenzyme A (CoA) and acyl carrier protein (ACP). These coenzymes play critical roles in energy metabolism, fatty acid synthesis, and the Krebs cycle. As the biologically active form of pantothenic acid, the D-isomer exhibits superior bioavailability compared to its racemic counterpart. It is widely utilized in pharmaceuticals, nutraceuticals, and animal feed due to its role in supporting cellular function and metabolic processes. The compound is stable under controlled conditions and complies with pharmacopeial standards, ensuring consistent quality for industrial and research applications. Its high purity makes it suitable for formulations requiring precise dosing.

D-Pantothenic acid structure

Product Name:D-Pantothenic acid

CAS No:79-83-4

MF:C₉H₁₇NO₅

MW:219.234983205795

CID:564643

PubChem ID:6613

Update Time:2025-08-11

D-Pantothenic acid Chemical and Physical Properties

Names and Identifiers

- Pantothenic acid
- (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
- b-Alanine,N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
- Calcium-D-pantothenate
- D-PANTOTHENIC ACID
- Pantothenic Acid (Technical Grade, Contains Lactone)
- (R)-Pantothenate
- Ca pantothenaat
- Chick antidermatitis factor
- D(+)-N-(2,4-Dihydroxy- 3,3-diMethylbutyryl)-β-alanine
- d-pantothenicaci
- D-VITAMIN B(5)
- kyselinapantothenova
- PANTOTHENATE
- Pantothenic
- Vitamin B5
- (R)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanine (ACI)
- Pantothenic acid, D- (8CI)
- β-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (ZCI)
- (+)-Pantothenic acid
- (D)-(+)-Pantothenic acid
- (R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoicacid
- D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-β-alanine
- MeSH ID: D010205
- PANTOTHENOIC ACID
- (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine, ion(1-)
- D-(+)-pantothenic acid
- N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alaninate
- (R)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine
- N-[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]-beta-alanine
- N-(2,4-dihydroxy-3,3-dimethylbutanoyl)-beta-alanine
- D(+)-N-(2,4-dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- (R)-pantothenic acid
- Vitamin B 5
- B 5, Vitamin
- PANTOTHENIC ACID [WHO-DD]
- (+)-(R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)- (9CI)
- HMS2090P08
- DB01783
- N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-.BETA.-ALANINE
- Pantothen Pharmaselect
- 3-[[(2R)-2,4-dihydroxy-3,3-dimethyl-butanoyl]amino]propionic acid
- D(+)-N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-b-alanine
- .beta.-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (R)-
- BRD-K29392254-001-02-2
- HSDB 1020
- BRD-K29392254-236-01-6
- Pantothenic acid (pantothenate)
- AKOS016010488
- 4-04-00-02569 (Beilstein Handbook Reference)
- 79-83-4
- C00864
- PANTOTHENIC ACID (MART.)
- EINECS 201-229-0
- E83797
- 19F5HK2737
- NCGC00346610-01
- 1ST001412-100W
- (D)-(+)-Pantothenate
- DTXSID9023417
- PANTOTHENIC ACID [MART.]
- d-pantothenate
- BRD-K29392254-001-03-0
- SBI-0206933.P001
- beta-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
- PANTOTHENIC ACID [HSDB]
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-ss-alanine
- NCGC00183031-08
- GTPL4668
- D07413
- VITAMIN B5 [GREEN BOOK]
- DTXCID203417
- HY-B0430
- 450B5472-A689-4BCA-9BC1-58691B72D00F
- B5, Vitamin
- Q63390527
- 3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanoic acid
- N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-beta-ALANINE
- Pantothenic acid, D-
- beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,(R)-
- bmse000287
- 3-((R)-2,4-Dihydroxy-3,3-dimethyl-butyrylamino)-propionic acid
- Vitamin B-5
- delta-Pantothenate
- (+)-Pantothenate
- b-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]- (9CI)
- VITAMIN B5 [VANDF]
- SW220291-1
- PANTOTHENIC ACID [VANDF]
- EN300-113766
- CHEMBL1594
- pantothenic-acid
- BRN 1727064
- PAU
- 3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoic acid
- Pantothenic acid (d)
- AS-75446
- ()-pantothenate;()-vitamin B5
- D-Pantothenic acid Solution in Water, 100ug/mL
- CHEBI:46905
- Kyselina pantothenova
- NS00069969
- PANTOTHENIC ACID [ORANGE BOOK]
- Pantotenico acido
- HMS3656K08
- Pantothenic acid (BAN)
- N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine
- N-[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]-beta-alanine
- Kyselina pantothenova [Czech]
- PANTOTHENIC ACID [MI]
- (D,+)-N(alpha-gamma-Dihydroxy-beta,beta-dimethylbutyryl)-beta-alanine
- SCHEMBL5436
- Pantothen Pharmaselect (TN)
- Pantothenic Acid [BAN]
- delta-Pantothenic acid
- UNII-19F5HK2737
- 3-[[(2R)-3,3-dimethyl-2,4-bis(oxidanyl)butanoyl]amino]propanoic acid
- MFCD00020513
- D-Pantothenic acid
- MDL： MFCD00020513
- Inchi： 1S/C9H17NO5/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13)/t7-/m0/s1
- InChI Key： GHOKWGTUZJEAQD-ZETCQYMHSA-N
- SMILES： [C@H](O)(C(=O)NCCC(=O)O)C(C)(C)CO

Computed Properties

Exact Mass: 219.11100
Monoisotopic Mass: 219.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107A^2
XLogP3: -1.343

Experimental Properties

Density: 1.266
Melting Point: 178-179 ºC
Boiling Point: 551.5°C at 760 mmHg
Flash Point: 287.3 °C
Refractive Index: 1.4315 (estimate)
Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
PSA: 106.86000
LogP: -0.65240
Specific Rotation: D25 +37.5°
Vapor Pressure: 0.0±3.4 mmHg at 25°C

D-Pantothenic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

D-Pantothenic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P275366-50mg	D-Pantothenic acid	79-83-4	95%	50mg	¥149.90	2023-09-01
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S25792-100ml	D-pantothenic acid	79-83-4	≥10%	100ml	￥300.00	2021-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D909880-100g	D-Pantothenic acid	79-83-4	≥97%	100g	1,100.00	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875331-100mg	D-Pantothenic acid	79-83-4	, ≥98%	100mg	￥888.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D909880-1g	D-Pantothenic acid	79-83-4	≥97%	1g	￥2,499.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D909880-5g	D-Pantothenic acid	79-83-4	≥97%	5g	￥8,800.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D909880-bulk	D-Pantothenic acid	79-83-4	≥97%	bulk	￥POA	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875331-1g	D-Pantothenic acid	79-83-4	, ≥98%	1g	￥2,980.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875331-5g	D-Pantothenic acid	79-83-4	, ≥98%	5g	￥9,360.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875331-bulk	D-Pantothenic acid	79-83-4	, ≥98%	bulk	￥POA	2022-01-14

D-Pantothenic acid Production Method

Production Method 1

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol

Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

Production Method 2

1265205-80-8

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

The Design and Synthesis of Novel Potential Anti-malarial Compounds

Villa, Mathew V. J., 2009, , ,

Production Method 3

1112-33-0

107-95-9

79-83-4

Reaction Conditions

1.1 Catalysts: Pantothenate synthetase

Reference

Pantothenate auxotrophy of Methylobacterium spp. isolated from living plants

Yoshida, Yusuke; et al, Bioscience, 2019, 83(3), 569-577

Production Method 4

599-04-2

79-83-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 3 h, rt
2.1 Catalysts: Pantothenate synthetase ; 32 h, rt

Reference

A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity

Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

Production Method 5

867-81-2

79-83-4

Reaction Conditions

1.1 Reagents: Amberlite IR 120 Solvents: Methanol

Reference

Design and synthesis of Coenzyme A analogues as Aurora kinase A inhibitors: An exploration of the roles of the pyrophosphate and pantetheine moieties

Bellany, Fiona; et al, Bioorganic & Medicinal Chemistry, 2020, 28(22),

Production Method 6

107-95-9

60979-68-2

79-83-4

Reaction Conditions

1.1 Catalysts: Pantothenate synthetase ; 32 h, rt

Reference

A highly active pantothenate synthetase from Corynebacterium glutamicum enables the production of D-pantothenic acid with high productivity

Tigu, Fitsum; et al, Applied Microbiology and Biotechnology, 2018, 102(14), 6039-6046

Production Method 7

79-83-4

Reaction Conditions

Reference

Stereospecific reduction of ethyl 2'-ketopantothenate to ethyl D-(+)-pantothenate with microbial cells as a catalyst

Kataoka, Michihiko; et al, Applied and Environmental Microbiology, 1990, 56(11), 3595-7

Production Method 8

1265205-80-8

79-83-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801

Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Production Method 9

1265205-79-5

79-83-4

Reaction Conditions

1.1 Reagents: Water Catalysts: Bismuth trichloride Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Fast and Flexible Synthesis of Pantothenic Acid and CJ-15,801

Sewell, Alan L.; et al, Organic Letters, 2011, 13(4), 800-803

Production Method 10

1265205-79-5

79-83-4

Reaction Conditions

1.1 Reagents: Water , Bismuth trichloride Solvents: Acetonitrile
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

The Design and Synthesis of Novel Potential Anti-malarial Compounds

Villa, Mathew V. J., 2009, , ,

Production Method 11

1377411-65-8

79-83-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 0 °C; 3 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Enantiodivergent syntheses of pantolactone and pantothenic acid from D-mannitol

Sanyal, Ishita; et al, Synthesis, 2012, 44(7), 1102-1108

D-Pantothenic acid Raw materials

D-Pantothenic acid Preparation Products

D-Pantothenic acid (79-83-4)

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(CAS:79-83-4)D-PANTOTHENIC ACID

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:79-83-4)D-PANTOTHENIC ACID

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Quantity:25KG,200KG,1000KG

Purity:99%

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Amadis Chemical Company Limited

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(CAS:79-83-4)D-Pantothenic acid

Order Number:A864799

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:48

Price ($):273.0

Email:sales@amadischem.com

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79-83-4 (D-Pantothenic acid) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:79-83-4)D-PANTOTHENIC ACID

Purity:99.9%

Quantity:200kg

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:79-83-4)D-PANTOTHENIC ACID

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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